Cas no 628691-85-0 (2,4-Dichloro-3-fluoropyridine)

2,4-Dichloro-3-fluoropyridine is a halogenated pyridine derivative widely used as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its distinct substitution pattern, featuring chlorine at the 2- and 4-positions and fluorine at the 3-position, enhances reactivity in nucleophilic aromatic substitution (SNAr) and cross-coupling reactions. This compound is particularly valued for its ability to introduce fluorinated and chlorinated moieties into complex molecules, enabling precise structural modifications. Its stability under standard conditions and compatibility with diverse reaction conditions make it a reliable building block for developing active ingredients. The compound's high purity and well-characterized properties ensure consistent performance in synthetic applications.

2,4-Dichloro-3-fluoropyridine structure

Product Name:2,4-Dichloro-3-fluoropyridine

CAS No:628691-85-0

MF:C₅H₂Cl₂FN

MW:165.980482578278

MDL:MFCD12196994

CID:859506

Update Time:2025-06-07

2,4-Dichloro-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

- 2,4-Dichloro-3-fluoropyridine
- 3-BROMO-5-FLUOROPYRIDINE-2-CARBONITRILE
- Pyridine, 2,4-dichloro-3-fluoro-
- 2,4-DICHLORO-3-FLUORO-PYRIDINE
- 4-dichloro-3-fluoropyridine
- QC-7024
- 4,6-dichloro-3-fluoro-pyridine
- YYLNWRWYEJBBQX-UHFFFAOYSA-N
- 2,4-dichloro-3- fluoro pyridine
- STL557277
- BBL103467
- SB21260
- FCH1146741
- AB0060334
- AX8218625
- Z4967
- ST24021491
- MDL： MFCD12196994
- Inchi： 1S/C5H2Cl2FN/c6-3-1-2-9-5(7)4(3)8/h1-2H
- InChI Key： YYLNWRWYEJBBQX-UHFFFAOYSA-N
- SMILES： ClC1C=CN=C(C=1F)Cl

Computed Properties

Exact Mass: 164.95500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 101
Topological Polar Surface Area: 12.9

Experimental Properties

Boiling Point: 187.7±35.0℃ at 760 mmHg
PSA: 12.89000
LogP: 2.52750

2,4-Dichloro-3-fluoropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023026356-1g	2,4-Dichloro-3-fluoropyridine	628691-85-0	97%	1g	$356.52	2023-09-01
Alichem	A023026356-5g	2,4-Dichloro-3-fluoropyridine	628691-85-0	97%	5g	$1009.01	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MZ907-50mg	2,4-Dichloro-3-fluoropyridine	628691-85-0	97%	50mg	216.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MZ907-200mg	2,4-Dichloro-3-fluoropyridine	628691-85-0	97%	200mg	484.0CNY	2021-08-04
Chemenu	CM120827-1g	2,4-Dichloro-3-fluoropyridine	628691-85-0	97%	1g	$320	2021-08-06
Fluorochem	225899-1g	2,4-Dichloro-3-fluoropyridine	628691-85-0	95%	1g	￡162.00	2022-02-28
Apollo Scientific	PC201271-100mg	2,4-Dichloro-3-fluoropyridine	628691-85-0	98%	100mg	£20.00	2025-02-21
Apollo Scientific	PC201271-250mg	2,4-Dichloro-3-fluoropyridine	628691-85-0	98%	250mg	£31.00	2025-02-21
Apollo Scientific	PC201271-1g	2,4-Dichloro-3-fluoropyridine	628691-85-0	98%	1g	£49.00	2025-02-21
Chemenu	CM120827-250mg	2,4-Dichloro-3-fluoropyridine	628691-85-0	97%	250mg	$***	2023-05-30